Cas no 1172034-69-3 (1-(3-Fluoro-phenoxymethyl)-5-methyl-3-nitro-1H-pyrazole)

• Product Name: 1-(3-Fluoro-phenoxymethyl)-5-methyl-3-nitro-1H-pyrazole
• CAS No: 1172034-69-3
• MF: C₁₁H₁₀FN₃O₃
• MW: 251.213805675507
• CID: 3159136
• PubChem ID: 25247737
• Update Time: 2025-10-23

1-(3-Fluoro-phenoxymethyl)-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-phenoxymethyl)-5-methyl-3-nitro-1H-pyrazole
• AKOS005167998
• STK352032
• CS-0339079
• 1-((3-Fluorophenoxy)methyl)-5-methyl-3-nitro-1H-pyrazole
• AKOS015922577
• 1-[(3-fluorophenoxy)methyl]-5-methyl-3-nitro-1H-pyrazole
• 1172034-69-3

• Inchi： 1S/C11H10FN3O3/c1-8-5-11(15(16)17)13-14(8)7-18-10-4-2-3-9(12)6-10/h2-6H,7H2,1H3
• InChI Key： WJGJKBFZAHNDKA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 251.07061935Da
• Monoisotopic Mass: 251.07061935Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-(3-Fluoro-phenoxymethyl)-5-methyl-3-nitro-1H-pyrazole

Compound CAS No. 1172034-69-3: 1-(3-Fluoro-phenoxymethyl)-5-methyl-3-nitro-1H-pyrazole

The compound with CAS No. 1172034-69-3, known as 1-(3-fluoro-phenoxymethyl)-5-methyl-3-nitro-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring system with substituents that confer distinctive electronic and steric properties. The presence of a fluoro group, a nitro group, and a methyl group within its structure makes it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The pyrazole moiety is well-documented for its ability to act as a scaffold in heterocyclic compounds, often exhibiting bioactivity due to its ability to interact with protein targets. The substitution pattern in this compound—specifically the fluoro group at the phenyl ring and the nitro group on the pyrazole ring—has been shown to enhance both the stability and selectivity of the molecule, making it an attractive candidate for further research.

In addition to its pharmacological applications, this compound has also been explored in the context of advanced materials. The nitro group introduces electron-withdrawing effects, which can be leveraged in designing materials with specific electronic properties. For instance, researchers have investigated its potential use in organic electronics, where such functional groups can influence charge transport properties. The methyl group, on the other hand, contributes to solubility and may play a role in modulating intermolecular interactions.

From a synthetic perspective, the preparation of 1-(3-fluoro-phenoxymethyl)-5-methyl-3-nitro-1H-pyrazole involves multi-step reactions that highlight the importance of precise control over reaction conditions. The synthesis typically begins with the preparation of intermediates that incorporate the pyrazole ring system, followed by functionalization steps to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

The structural versatility of this compound has also led to its use as a precursor in the synthesis of more complex molecules. For example, researchers have employed it as an intermediate in the construction of bioactive macrocycles and supramolecular assemblies. Its ability to participate in various types of chemical reactions—such as nucleophilic aromatic substitutions, coupling reactions, and cyclizations—underscores its value as a key building block in organic synthesis.

In terms of characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating the molecular structure and properties of this compound. These studies have provided insights into its conformational preferences, which are critical for understanding its interactions with biological systems or other molecules.

Looking forward, ongoing research into CAS No. 1172034-69-3 is expected to uncover new applications across diverse fields. Its unique combination of functional groups positions it as a promising candidate for addressing challenges in drug delivery systems, energy storage materials, and sensors. As interdisciplinary collaborations continue to grow, this compound will likely serve as a cornerstone for innovative solutions in both academic and industrial settings.

In conclusion, 1-(3-fluoro-phenoxymethyl)-5-methyl-3-nitro-1H-pyrazole stands out as a multifaceted compound with significant potential across various domains of science and technology. Its intricate structure not only offers opportunities for fundamental research but also opens doors to practical applications that could benefit society at large.